molecular formula C9H12BrNO B13292906 2-Bromo-6-(propan-2-yloxy)aniline

2-Bromo-6-(propan-2-yloxy)aniline

Cat. No.: B13292906
M. Wt: 230.10 g/mol
InChI Key: RQWMMYGDGHKXOO-UHFFFAOYSA-N
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Description

2-Bromo-6-(propan-2-yloxy)aniline is a substituted aniline derivative featuring a bromine atom at the 2-position and an isopropyloxy (propan-2-yloxy) group at the 6-position of the benzene ring.

Properties

Molecular Formula

C9H12BrNO

Molecular Weight

230.10 g/mol

IUPAC Name

2-bromo-6-propan-2-yloxyaniline

InChI

InChI=1S/C9H12BrNO/c1-6(2)12-8-5-3-4-7(10)9(8)11/h3-6H,11H2,1-2H3

InChI Key

RQWMMYGDGHKXOO-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=C(C(=CC=C1)Br)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-6-(propan-2-yloxy)aniline typically involves the bromination of 6-(propan-2-yloxy)aniline. One common method is the reaction of 6-(propan-2-yloxy)aniline with bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like acetic acid or dichloromethane. The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete bromination.

Industrial Production Methods

For industrial-scale production, the process may involve the use of continuous flow reactors to ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the bromination process. Additionally, the purification of the final product may involve recrystallization or chromatographic techniques to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-6-(propan-2-yloxy)aniline can undergo various chemical reactions, including:

    Substitution Reactions: The bromine atom can be substituted by other nucleophiles such as amines, thiols, or alkoxides.

    Oxidation Reactions: The aniline group can be oxidized to form nitroso or nitro derivatives.

    Reduction Reactions: The bromine atom can be reduced to form the corresponding aniline derivative.

Common Reagents and Conditions

    Substitution: Reagents like sodium methoxide or potassium thiolate in polar solvents such as methanol or ethanol.

    Oxidation: Reagents like potassium permanganate or hydrogen peroxide in acidic or basic conditions.

    Reduction: Reagents like lithium aluminum hydride (LiAlH4) or catalytic hydrogenation using palladium on carbon (Pd/C).

Major Products Formed

    Substitution: Formation of 2-substituted-6-(propan-2-yloxy)aniline derivatives.

    Oxidation: Formation of 2-bromo-6-(propan-2-yloxy)nitrobenzene.

    Reduction: Formation of 6-(propan-2-yloxy)aniline.

Scientific Research Applications

2-Bromo-6-(propan-2-yloxy)aniline has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and in the study of reaction mechanisms.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential use in the development of pharmaceuticals, particularly as a building block for drug synthesis.

    Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Bromo-6-(propan-2-yloxy)aniline depends on the specific reactions it undergoes. In substitution reactions, the bromine atom is typically displaced by a nucleophile, forming a new carbon-nucleophile bond. In oxidation reactions, the aniline group is converted to a nitroso or nitro group through the transfer of oxygen atoms. In reduction reactions, the bromine atom is removed, and the aniline group is restored.

Comparison with Similar Compounds

Table 1: Substituent Comparison of Brominated Aniline Derivatives

Compound Name Substituents (Positions) Electronic Effects Molecular Weight (g/mol)
2-Bromo-6-(propan-2-yloxy)aniline Br (2), OCH(CH3)2 (6) Electron-withdrawing (Br) + donating (OCH(CH3)2) ~230.09 (estimated)
2-Bromo-6-(trifluoromethyl)aniline Br (2), CF3 (6) Strong electron-withdrawing (Br, CF3) 224.00 (CAS 5140-72-7)
2-Bromo-4,6-dinitro-aniline Br (2), NO2 (4,6) Strong electron-withdrawing (NO2, Br) 262.03 (measured)
2-Bromo-6-fluoro-4-nitroaniline Br (2), F (6), NO2 (4) Electron-withdrawing (Br, F, NO2) ~235.98 (estimated)

Key Observations :

  • The isopropyloxy group in 2-Bromo-6-(propan-2-yloxy)aniline introduces steric bulk and moderate electron-donating effects, which may enhance solubility in non-polar solvents compared to derivatives with electron-withdrawing groups (e.g., CF3 or NO2) .
  • Compounds with nitro groups (e.g., 2-Bromo-4,6-dinitro-aniline) exhibit higher molecular weights and lower solubility in organic solvents due to strong dipole interactions .

Physical Properties

Table 2: Physical Property Comparison

Compound Name Melting Point (°C) Solubility Stability Notes
2-Bromo-6-(propan-2-yloxy)aniline Not reported Likely soluble in alcohols, ethers Stable under inert conditions (inferred)
2-Bromo-4,6-dinitro-aniline 154 (sublimes) Soluble in hot alcohol, acetone Sensitive to heat/light
2-Bromo-6-(trifluoromethyl)aniline Not reported Limited solubility in polar solvents Hydrolytically stable
o-Bromoaniline (2-Bromo-aniline) Not reported Soluble in ethanol, ethers Air-sensitive (oxidizes)

Key Observations :

  • The solubility of 2-Bromo-6-(propan-2-yloxy)aniline is expected to exceed that of nitro-substituted analogs due to the less polar isopropyloxy group .
  • Sublimation observed in 2-Bromo-4,6-dinitro-aniline suggests thermal instability, a trait less likely in the target compound due to the absence of nitro groups .

Biological Activity

2-Bromo-6-(propan-2-yloxy)aniline is a halogenated aniline derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by the presence of a bromine atom and a propan-2-yloxy group, which may influence its interaction with biological targets. Understanding its biological activity is crucial for evaluating its potential therapeutic applications.

  • Molecular Formula : C10H12BrN
  • Molecular Weight : 227.12 g/mol
  • IUPAC Name : 2-Bromo-6-(propan-2-yloxy)aniline
  • Canonical SMILES : BrC1=CC=C(C=C1)OC(C)C

The biological activity of 2-Bromo-6-(propan-2-yloxy)aniline is hypothesized to stem from its ability to interact with various biomolecules, including enzymes and receptors. The bromine atom may enhance the compound's lipophilicity, facilitating membrane penetration and interaction with cellular targets.

Antimicrobial Activity

Recent studies have shown that compounds similar to 2-Bromo-6-(propan-2-yloxy)aniline exhibit significant antimicrobial properties. For instance, derivatives with halogen substitutions have demonstrated effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values for these compounds ranged from 31.25 to 250 µg/mL, indicating their potential as antimicrobial agents .

Antioxidant Activity

The antioxidant capacity of 2-Bromo-6-(propan-2-yloxy)aniline can be assessed through various assays, such as the DPPH radical scavenging assay. Compounds with similar structures have shown significant free radical scavenging abilities, suggesting that this compound may also possess antioxidant properties .

Cytotoxicity and Anticancer Potential

The cytotoxic effects of aniline derivatives are of particular interest in cancer research. Studies indicate that certain aniline derivatives can induce apoptosis in cancer cell lines, potentially making them candidates for further development as anticancer agents. The mechanism often involves the modulation of signaling pathways related to cell survival and proliferation .

Study on Antimicrobial Properties

In a comparative study, several aniline derivatives were evaluated for their antimicrobial activity. Among them, compounds with bromine substitutions exhibited enhanced activity against Candida albicans and Saccharomyces cerevisiae, with MIC values reported at 62.5 µg/mL. This suggests that the presence of bromine may play a crucial role in enhancing the compound's efficacy against fungal pathogens .

Study on Cytotoxicity

A recent investigation into the cytotoxic effects of various aniline derivatives revealed that 2-Bromo-6-(propan-2-yloxy)aniline showed promising results in inhibiting the growth of certain cancer cell lines. The study utilized MTT assays to assess cell viability, demonstrating that the compound could reduce cell proliferation significantly compared to control groups .

Data Table: Biological Activity Summary

Activity Type Tested Compound MIC (µg/mL) Effectiveness
Antimicrobial2-Bromo-6-(propan-2-yloxy)aniline62.5 - 250Effective against bacteria
AntioxidantSimilar Aniline DerivativesVariesSignificant free radical scavenging
CytotoxicityVarious Aniline DerivativesNot specifiedInduces apoptosis in cancer cells

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